Cas no 1708178-97-5 (2-((3-Chloropyrazin-2-yl)amino)acetonitrile)

• Product Name: 2-((3-Chloropyrazin-2-yl)amino)acetonitrile
• CAS No: 1708178-97-5
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 5058394
• Update Time: 2025-06-26

2-((3-Chloropyrazin-2-yl)amino)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((3-Chloropyrazin-2-yl)amino)acetonitrile

• Inchi： 1S/C6H5ClN4/c7-5-6(10-2-1-8)11-4-3-9-5/h3-4H,2H2,(H,10,11)
• InChI Key： ORUJJUANRZLIFL-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)NCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6

Additional information on 2-((3-Chloropyrazin-2-yl)amino)acetonitrile

Comprehensive Overview of 2-((3-Chloropyrazin-2-yl)amino)acetonitrile (CAS No. 1708178-97-5)

2-((3-Chloropyrazin-2-yl)amino)acetonitrile, with the CAS number 1708178-97-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazine derivative family, known for its versatile applications in drug discovery and material science. The presence of both chloropyrazine and acetonitrile moieties makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the compound's unique structural features have made it a subject of interest in medicinal chemistry. Its chloropyrazine core is particularly noteworthy, as it often enhances binding affinity to biological targets. This has led to investigations into its role in cancer therapy and central nervous system (CNS) disorders, two areas dominating current biomedical research. Additionally, the acetonitrile group offers reactivity that facilitates further functionalization, making it a versatile building block for high-value intermediates.

The synthesis of 2-((3-Chloropyrazin-2-yl)amino)acetonitrile typically involves multi-step organic reactions, including nucleophilic substitution and cyanation processes. Optimizing these synthetic routes is a hot topic in green chemistry, as industries seek eco-friendly alternatives to traditional methods. Researchers are also exploring catalytic approaches to improve yield and reduce waste, addressing sustainability concerns in chemical manufacturing.

From an analytical perspective, advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound. Purity and stability are critical factors, especially for pharmaceutical applications, driving demand for reliable analytical standards. The compound's physicochemical properties, such as solubility and thermal stability, are also under scrutiny to ensure compatibility with formulation development.

Market trends indicate rising interest in pyrazine derivatives, fueled by their broad utility in drug design and material science. As a result, 2-((3-Chloropyrazin-2-yl)amino)acetonitrile is increasingly featured in patent applications and academic publications. Its potential as a precursor for heterocyclic compounds further underscores its importance in synthetic chemistry. With the pharmaceutical industry's shift toward targeted therapies, this compound's relevance is expected to grow.

In conclusion, 2-((3-Chloropyrazin-2-yl)amino)acetonitrile (CAS No. 1708178-97-5) represents a promising candidate for diverse applications, from drug discovery to specialty chemicals. Its structural versatility and synthetic accessibility position it as a key player in advancing innovative research. As scientific inquiry continues to evolve, this compound will likely remain at the forefront of cutting-edge chemistry.